Cas no 2137739-45-6 (Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]-)

• Product Name: Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]-
• CAS No: 2137739-45-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5298231
• Update Time: 2025-05-25

Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C13H17NO/c14-13(7-1-8-13)11-4-2-10(3-5-11)12-6-9-15-12/h2-5,12H,1,6-9,14H2
• InChI Key： RRORIZFSQPEOBT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3CCO3)C=C2)(N)CCC1

Additional information on Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]-

Research Brief on Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- (CAS: 2137739-45-6) in Chemical Biology and Pharmaceutical Applications

Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- (CAS: 2137739-45-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane and oxetane moieties, exhibits promising potential as a building block for drug discovery and therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in addressing unmet medical needs.

The synthesis of Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- has been optimized through advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and ring-closing strategies. Researchers have reported high yields and excellent purity, making it a viable candidate for further pharmacological studies. The compound's structural features, particularly the oxetane ring, contribute to its enhanced metabolic stability and bioavailability, which are critical factors in drug development.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological targets. For instance, preliminary data suggest its affinity for G-protein-coupled receptors (GPCRs) and ion channels, implicating its utility in neurological and cardiovascular disorders. Additionally, its role as a scaffold for designing protease inhibitors has been explored, with promising results in oncology research. These findings underscore the versatility of Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- in therapeutic applications.

Recent advancements in computational chemistry have further elucidated the compound's binding modes and interactions with biological macromolecules. Molecular docking and dynamics simulations have provided insights into its mechanism of action, facilitating the design of derivatives with improved efficacy and selectivity. Such computational approaches, combined with experimental validation, are accelerating the development of this compound as a lead candidate in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]-. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to drive the translation of this compound from bench to bedside, offering new therapeutic options for patients.

In conclusion, Cyclobutanamine, 1-[4-(2-oxetanyl)phenyl]- (CAS: 2137739-45-6) represents a compelling area of research in chemical biology and pharmaceuticals. Its unique structural attributes, combined with its diverse biological activities, position it as a valuable tool for drug discovery. Continued investigation into its pharmacological properties and therapeutic potential will undoubtedly yield significant advancements in the field.